Cas no 100695-69-0 (1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)-)

100695-69-0 structure
Product name:1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)-
1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)-
- 2-(5-methoxy-1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)acetamide
- 100695-69-0
- 1,2-Benzisoxazole-3-acetamide, 5-methoxy-N-(1-methyl-1-phenylethyl)-
- DTXSID10143452
-
- Inchi: InChI=1S/C19H20N2O3/c1-19(2,13-7-5-4-6-8-13)20-18(22)12-16-15-11-14(23-3)9-10-17(15)24-21-16/h4-11H,12H2,1-3H3,(H,20,22)
- InChI Key: ZQNSVQFHGVULFI-UHFFFAOYSA-N
- SMILES: COC1C=CC2=C(C(=NO2)CC(NC(C2C=CC=CC=2)(C)C)=O)C=1
Computed Properties
- Exact Mass: 324.1475
- Monoisotopic Mass: 324.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4Ų
- XLogP3: 3
Experimental Properties
- Density: 1.186
- Boiling Point: 560.1°C at 760 mmHg
- Flash Point: 292.5°C
- Refractive Index: 1.59
- PSA: 64.36
- LogP: 3.82130
1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)- Related Literature
-
Kaiming Hou New J. Chem., 2019,43, 10826-10833
-
Guido Verniest,Karel Piron,Eva Van Hende,Jan Willem Thuring,Gregor Macdonald,Frederik Deroose,Norbert De Kimpe Org. Biomol. Chem., 2010,8, 2509-2512
-
Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
-
5. Transformation and species identification of CuO nanoparticles in plant cells (Nicotiana tabacum)†Xiaoyun Liu,Xiaoyu Yu,Yuyu Bu,Zefeng Xu,Zhenyu Wang,Xiaoshan Zhu,Baoshan Xing Environ. Sci.: Nano, 2019,6, 2724-2735
100695-69-0 (1,2-Benzisoxazole-3-acetamide,5-methoxy-N-(1-methyl-1-phenylethyl)-) Related Products
- 61549-49-3(9-Decenenitrile)
- 1049753-61-8(4,5,6,7,8,9-Hexahydrocyclooctad1,3thiazol-2-amine Hydrobromide)
- 481053-42-3(N-(2,2-Dimethoxyethyl)-4-nitrobenzamide)
- 1203230-14-1(5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl quinoxaline-2-carboxylate)
- 1422509-98-5(1-(3-chloro-2,6-difluorophenyl)prop-2-en-1-one)
- 1807260-90-7(Ethyl 2-cyano-3-ethyl-4-nitrobenzoate)
- 6962-10-3(4-(2-Phenylpropan-2-yl)aniline)
- 1187931-00-5(2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride)
- 922874-73-5(1-(3-chlorophenyl)-3-1-(2-methoxyethyl)-1H-indol-3-ylurea)
- 1092390-14-1(2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
